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Compound Name: Methyl glycolate

Cat. No.: B042273 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
Methyl glycolate (MG), the methyl ester of glycolic acid, is emerging as a promising green and

versatile solvent for a variety of chemical applications.[1] Its unique bifunctional nature,

possessing both a hydroxyl and an ester group, imparts a desirable combination of polarity,

proticity, and solvency for a broad range of organic compounds.[2][3] These characteristics,

coupled with its relatively high boiling point and miscibility with water, position methyl glycolate
as a viable and more sustainable alternative to traditional volatile organic solvents. This

document provides a comprehensive overview of the physicochemical properties of methyl
glycolate, its known applications as a solvent, and general protocols for its use in organic

reactions.

Physicochemical Properties
A thorough understanding of a solvent's physical and chemical properties is paramount for its

effective application in organic synthesis. The key properties of methyl glycolate are

summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₃H₆O₃ [2]

Molecular Weight 90.08 g/mol [4]

Appearance Clear, colorless liquid [5]

Boiling Point 149-151 °C [4]

Density 1.167 g/mL at 25 °C [4]

Flash Point 67 °C (153 °F) [4]

Water Solubility Miscible [4]

Solubility in Organic Solvents
Soluble in ethanol, ether, and

chloroform.
[2][3]

Vapor Pressure 17 mmHg at 52 °C [4]

Vapor Density 3.12 (vs. air) [4]

Refractive Index (n20/D) 1.417 [4]

Solubility Characteristics
Methyl glycolate's ability to dissolve a wide array of compounds is a key attribute for its use as

a reaction solvent.[2] Its utility as a solvent for various polymers is highlighted in the following

table.

Solute
Solubility in Methyl
Glycolate

Reference(s)

Cellulose Nitrate Readily soluble [3]

Cellulose Acetate Readily soluble [3]

Cellulose Acetate Propionate Readily soluble [3]

Polyvinyl Acetate Readily soluble [3]

Various Resins Good solvent [3]
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Applications in Organic Synthesis: General
Considerations
While specific, detailed protocols for the use of methyl glycolate as a solvent in a wide range

of named organic reactions are not yet extensively documented in academic literature, its

properties suggest its potential as a substitute for other polar, protic, and high-boiling solvents.

Its dual functionality, containing both a hydroxyl and an ester group, allows it to engage in

hydrogen bonding and dipole-dipole interactions, facilitating the dissolution of a variety of

reactants and reagents.[2]

Potential Reaction Classes:
Reactions requiring polar, protic media: The hydroxyl group of methyl glycolate can act as a

hydrogen bond donor, which can be beneficial for reactions involving charged intermediates

or those that are accelerated by proton transfer.

Reactions at elevated temperatures: With a boiling point of 149-151 °C, methyl glycolate is

suitable for reactions that require heating.

"Green" Chemistry: As a bio-based and biodegradable solvent, methyl glycolate is an

attractive option for developing more environmentally friendly synthetic processes.[1]

General Experimental Protocol for Using Methyl
Glycolate as a Solvent
The following is a general guideline for utilizing methyl glycolate as a solvent in an organic

reaction. Researchers should optimize the conditions for their specific transformation.

Materials:

Reactants

Catalyst (if required)

Methyl glycolate (anhydrous, if necessary)

Standard laboratory glassware
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Inert gas supply (e.g., nitrogen or argon), if required

Procedure:

Drying the Solvent (if required): For moisture-sensitive reactions, dry methyl glycolate over

a suitable drying agent (e.g., molecular sieves) prior to use.

Reaction Setup: Assemble the reaction glassware (e.g., round-bottom flask, condenser,

magnetic stirrer) and ensure it is dry.

Charging the Reactor: Under an inert atmosphere (if necessary), add the reactants, catalyst,

and any other solid reagents to the reaction flask.

Solvent Addition: Add the desired volume of methyl glycolate to the reaction flask.

Reaction Execution: Stir the reaction mixture and heat to the desired temperature. Monitor

the reaction progress using an appropriate analytical technique (e.g., TLC, GC, LC-MS).

Workup and Isolation:

Upon completion, cool the reaction mixture to room temperature.

If the product is soluble in a less polar organic solvent, perform a liquid-liquid extraction.

Methyl glycolate's miscibility with water can be advantageous in the workup process.

Wash the organic layer with water or brine to remove residual methyl glycolate and other

water-soluble impurities.

Dry the organic layer over a suitable drying agent (e.g., Na₂SO₄, MgSO₄), filter, and

concentrate under reduced pressure to obtain the crude product.

Purification: Purify the crude product by an appropriate method, such as column

chromatography, crystallization, or distillation.

Visualizing Workflows and Properties
To aid in the conceptualization of using methyl glycolate as a solvent, the following diagrams,

generated using Graphviz (DOT language), illustrate a general experimental workflow and a
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summary of its key attributes.
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Caption: General experimental workflow for using methyl glycolate.
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Caption: Key properties of methyl glycolate as a solvent.
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Safety and Handling
Methyl glycolate is a combustible liquid and may cause skin and eye irritation.[3] It is

important to handle it in a well-ventilated area and to use appropriate personal protective

equipment (PPE), including safety glasses, gloves, and a lab coat. For detailed safety

information, always consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
Methyl glycolate presents itself as a solvent with a compelling set of properties for

consideration in organic synthesis, particularly within the framework of green chemistry. Its high

boiling point, broad solvency, and bifunctional nature offer potential advantages for a range of

chemical transformations. While its application in specific, well-known organic reactions is not

yet widely reported, the data and general protocols provided here offer a solid foundation for

researchers to explore its utility as a sustainable and effective reaction medium. Further

investigation into its performance in various reaction types is warranted and encouraged.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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